2-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)thiazole-4-carboxamide

• IUPAC Name: 2-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H15F3N2O2S/c20-19(21,22)18(26,14-9-5-2-6-10-14)12-23-16(25)15-11-27-17(24-15)13-7-3-1-4-8-13/h1-11,26H,12H2,(H,23,25)
• InChI Key: LPMDMLXLWCNEAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C(=O)NCC(C3=CC=CC=C3)(C(F)(F)F)O
• Molecular Formula: C19H15F3N2O2S
• Molecular Weight: 392.4 g/mol

Description

2-phenyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)thiazole-4-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been synthesized using different methods. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on related compounds, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), highlights the pharmacokinetics and metabolism of these molecules. SB-649868, a novel orexin 1 and 2 receptor antagonist, has been studied for its disposition and metabolism in humans. This study involved an open-label design where blood, urine, and feces were collected to analyze the metabolism of SB-649868. It was found that elimination occurred principally via the feces, with urinary excretion accounting for a smaller fraction of total radioactivity. This research helps in understanding the metabolic pathways and elimination mechanisms for compounds with similar structures (Renzulli et al., 2011).

Neurological Applications

The compound's relevance extends to neurological research, particularly in the context of Alzheimer's disease and dementia. For instance, PET imaging studies using related benzothiazole derivatives, such as N-methyl[11C]2-(4′methylaminophenyl)-6-hydroxy-benzothiazole (PIB), have significantly contributed to understanding amyloid plaque distribution in Alzheimer's disease. These studies demonstrate the potential of benzothiazole derivatives in diagnosing and researching neurological conditions (Engler et al., 2007).

Potential Toxicity and Environmental Impact

Further research into polyhalogenated compounds, including studies on brominated flame retardants and other related chemicals, has raised awareness about the potential toxicity and environmental impact of these substances. Studies analyzing indoor air and dust samples for polyhalogenated compounds highlight the importance of monitoring and understanding the long-term effects of exposure to such chemicals on human health and the environment (Takigami et al., 2009).